5-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidine-1-carbonyl)-2-(trifluoromethyl)pyridine

• IUPAC Name: [4-[(3-chloropyridin-4-yl)oxymethyl]piperidin-1-yl]-[6-(trifluoromethyl)pyridin-3-yl]methanone
• InChI: InChI=1S/C18H17ClF3N3O2/c19-14-10-23-6-3-15(14)27-11-12-4-7-25(8-5-12)17(26)13-1-2-16(24-9-13)18(20,21)22/h1-3,6,9-10,12H,4-5,7-8,11H2
• InChI Key: GZUDTMHGWIUVID-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=C(C=NC=C2)Cl)C(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C18H17ClF3N3O2
• Molecular Weight: 399.8 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and steps used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves examining the arrangement of atoms in the molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry can be used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products of these reactions.

Physical And Chemical Properties Analysis

This involves studying properties such as the compound’s melting point, boiling point, solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems at the molecular level.

Safety and Hazards

This involves examining the compound’s toxicity, flammability, and environmental impact. It also includes recommendations for safe handling and disposal.